molecular formula C11H17N B3053389 2-Ethyl-6-isopropylaniline CAS No. 53443-93-9

2-Ethyl-6-isopropylaniline

Cat. No.: B3053389
CAS No.: 53443-93-9
M. Wt: 163.26 g/mol
InChI Key: OTZUSNPBNWUXCQ-UHFFFAOYSA-N
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Description

2-Ethyl-6-isopropylaniline is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis

2-Ethyl-6-isopropylaniline serves as a versatile intermediate in organic synthesis. Its structure allows it to participate in various chemical reactions, including:

  • Alkylation Reactions : It can undergo alkylation to form more complex amine derivatives. This process is crucial for synthesizing pharmaceuticals and agrochemicals.
  • Polymer Chemistry : The compound can be utilized in the production of polymers and elastomers. Its isocyanate derivatives interact with alcohol or amine groups, leading to the formation of polyurethanes, which are widely used in coatings, foams, and adhesives .

Pharmaceutical Applications

In the pharmaceutical industry, this compound is recognized for its role as a precursor in the synthesis of various drugs. Notably:

  • Antihypertensive Agents : It has been explored as an intermediate for producing antihypertensive medications, contributing to cardiovascular health management .
  • Medicinal Chemistry : The compound's derivatives are studied for their potential therapeutic effects, particularly in lipid metabolism and other metabolic disorders .

Agricultural Chemicals

The compound is also significant in agricultural chemistry:

  • Pesticide Synthesis : this compound is used in synthesizing pesticides such as methamidophos, which is effective against a variety of pests. This application highlights its importance in enhancing crop yields and protecting agricultural products .

Material Science

In material science, this compound contributes to the development of advanced materials:

  • Additives for Plastics : It acts as an additive that enhances the physical properties of plastics, including strength and thermal stability. These enhancements are crucial for applications where durability is required .
  • Foaming Agents : The compound can be employed as a foaming agent in the production of porous plastics, which are utilized in various consumer products .

Case Studies and Research Findings

Several studies have documented the applications of this compound across different fields:

  • Synthesis of Polymeric Materials :
    • Research indicates that this compound can be polymerized through oxidative methods to produce soluble polysubstituted anilines. These polymers have potential applications in electronic materials due to their conductive properties .
  • Pharmaceutical Development :
    • A study highlighted the purification methods for this compound that enhance its utility as an intermediate in drug production. Efficient purification techniques are vital for ensuring the quality and efficacy of pharmaceutical compounds derived from this amine .
  • Environmental Impact :
    • Investigations into the environmental impact of this compound derivatives suggest that while they are effective in their applications, careful handling and regulation are necessary due to potential toxicity concerns associated with aromatic amines .

Properties

CAS No.

53443-93-9

Molecular Formula

C11H17N

Molecular Weight

163.26 g/mol

IUPAC Name

2-ethyl-6-propan-2-ylaniline

InChI

InChI=1S/C11H17N/c1-4-9-6-5-7-10(8(2)3)11(9)12/h5-8H,4,12H2,1-3H3

InChI Key

OTZUSNPBNWUXCQ-UHFFFAOYSA-N

SMILES

CCC1=C(C(=CC=C1)C(C)C)N

Canonical SMILES

CCC1=C(C(=CC=C1)C(C)C)N

Key on ui other cas no.

53443-93-9

Pictograms

Irritant

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure of Example 6 was repeated, except that 2-ethylaniline was substituted for ortho-toluidine. Table 5 sets forth the reaction conditions and product selectivity.
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